10.1039/C3CY20735H | Facile and homogeneous decoration of RuO2nanorods on graphene nanoplatelets for transfer hydrogenation of carbonyl compounds†

Facile and homogeneous decoration of RuO2nanorods on graphene nanoplatelets for transfer hydrogenation of carbonyl compounds†

Catalysis Science & Technology Pub Date: 2013-03-20 DOI: 10.1039/C3CY20735H

Abstract

Ruthenium oxide nanorods (RuNRs) supported on graphene nanoplatelets (GNPs) were successfully prepared for the very first time by a simple “mix and heat” method, and were found to be an effective and reusable heterogeneous catalyst for the transfer hydrogenation of aromatic aldehydes and ketones in good yield with excellent selectivity.

Facile and homogeneous decoration of RuO2nanorods on graphene nanoplatelets for transfer hydrogenation of carbonyl compounds†

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